Cas no 2228788-08-5 (2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine)

• Product Name: 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine
• CAS No: 2228788-08-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6441020
• PubChem ID: 165854237
• Update Time: 2025-07-21

2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine
• 2228788-08-5
• EN300-1954623
• 2-[3-(difluoromethoxy)phenyl]-2-fluoroethan-1-amine

• Inchi： 1S/C9H10F3NO/c10-8(5-13)6-2-1-3-7(4-6)14-9(11)12/h1-4,8-9H,5,13H2
• InChI Key： ZMRIAYRXDOAMMW-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine

Recent Advances in the Study of 2-3-(Difluoromethoxy)phenyl-2-fluoroethan-1-amine (CAS: 2228788-08-5): A Comprehensive Research Brief

The compound 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine (CAS: 2228788-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and reduce reaction times. These methodological advancements have not only facilitated the production of the compound but also provided insights into its stability and reactivity under various conditions.

Pharmacological studies have revealed that 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in treating neurological disorders, including depression and anxiety. Its mechanism of action appears to involve the modulation of serotonin and dopamine receptors, although further studies are needed to fully elucidate its pharmacodynamic profile. These findings have sparked interest in the compound's potential as a novel therapeutic agent.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have indicated that 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine may possess antiproliferative properties, particularly in certain cancer cell lines. The compound's ability to induce apoptosis and inhibit cell cycle progression has been demonstrated in preclinical models, suggesting its utility as a chemotherapeutic agent. However, further investigations are required to assess its efficacy and safety in more complex biological systems.

The pharmacokinetic profile of 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine has also been a focal point of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its behavior in vivo. Early results indicate that the compound has favorable bioavailability and a relatively long half-life, which are desirable characteristics for drug development. Nonetheless, challenges such as potential drug-drug interactions and metabolic stability need to be addressed in future studies.

In conclusion, 2-3-(difluoromethoxy)phenyl-2-fluoroethan-1-amine (CAS: 2228788-08-5) represents a promising candidate for further development in both neurological and oncological therapeutics. Its unique chemical structure and multifaceted pharmacological activity make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments in the field of chemical biology and medicine. Future studies should focus on optimizing its synthetic pathways, elucidating its mechanisms of action, and evaluating its safety and efficacy in clinical settings.